batatasin III

• IUPAC Name: 3-[2-(3-hydroxyphenyl)ethyl]-5-methoxyphenol
• InChI: InChI=1S/C15H16O3/c1-18-15-9-12(8-14(17)10-15)6-5-11-3-2-4-13(16)7-11/h2-4,7-10,16-17H,5-6H2,1H3
• InChI Key: VYQXIUVIYICVCM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)O)CCC2=CC(=CC=C2)O
• Molecular Formula: C15H16O3
• DSSTOX Substance ID: DTXSID00904195
• Molecular Weight: 244.28 g/mol
• Physical Description: Solid
• CAS RN: 56684-87-8
• Melting Point: 93.5 - 94.5 °C

Description

Batatasin III is a stilbenoid, a type of natural product found in various organisms including Coelogyne elata and Dendrobium draconis. It has a molecular formula of C15H16O3 and a molecular weight of 244.28 g/mol.

Synthesis Analysis

Batatasin III and its analogs have been synthesized for various studies. In one study, 26 batatasin III analogs were synthesized and their anti-inflammatory activity was evaluated in vitro.

Molecular Structure Analysis

Batatasin III has a simple and unique structure compared to other anti-inflammatory agents. It’s a bibenzyl natural product. The IUPAC name for batatasin III is 3-[2-(3-hydroxyphenyl)ethyl]-5-methoxyphenol.

Chemical Reactions Analysis

Batatasin III and its analogs have shown significant anti-inflammatory activity in vitro. For instance, one of the analogs significantly inhibited nitric oxide production with an IC 50 value of 12.95 μM.

Physical And Chemical Properties Analysis

The physical and chemical properties of batatasin III include a molecular weight of 244.28 g/mol, XLogP3-AA of 3.4, hydrogen bond donor count of 2, hydrogen bond acceptor count of 3, and rotatable bond count of 4.

Scientific Research Applications

Anti-Inflammatory Activity

Batatasin III has been identified as having anti-inflammatory properties. .

Plant Growth Regulation

Research has shown that batatasin III can affect plant growth. .

Seed Germination Inhibition

Batatasin III acts as a growth inhibitor in various plant processes, including the germination of seeds such as rape and barnyard grass. .

Antidiabetic Activity

This compound has also demonstrated antidiabetic activity by inhibiting α-glucosidase, an enzyme involved in carbohydrate digestion. .

Mechanism of Action

Target of Action

Batatasin III, a bibenzyl natural product , primarily targets α-glucosidase , an enzyme involved in carbohydrate metabolism. It also interacts with FAK-AKT signaling pathways and plays a role in Epithelial to Mesenchymal Transition (EMT) .

Mode of Action

Batatasin III inhibits α-glucosidase in a reversible and noncompetitive manner . It also suppresses cancer migration and invasion by inhibiting EMT and FAK-AKT signals .

Biochemical Pathways

The inhibition of α-glucosidase by Batatasin III affects the carbohydrate metabolism pathway , specifically the breakdown of complex carbohydrates . By inhibiting FAK-AKT signals, it influences cell migration and invasion pathways .

Pharmacokinetics

It’s known that batatasin iii undergoesbioactivation to form reactive quinoid intermediates , which subsequently react with glutathione (GSH) via Michael addition . Glucuronidation and GSH conjugation appear to be the primary elimination pathways .

Result of Action

Batatasin III has demonstrated antidiabetic activities by inhibiting α-glucosidase, which could be used to alleviate postprandial hyperglycemia . It also exhibits anticancer activities by suppressing cancer migration and invasion . Furthermore, it has been found to have anti-inflammatory activity .

Action Environment

The action of Batatasin III can be influenced by various environmental factors. For instance, the consumption of plants containing Batatasin III as botanical dietary supplements could potentially enhance its bioavailability . .

Safety and Hazards

Batatasin III has been found to have a favorable CNS safety profile. In a study, batatasin III-treated mice exhibited comparable forced, spontaneous, and general locomotive behaviors to vehicle-treated mice, indicating no potential CNS side effects.

Future Directions

Batatasin III has shown potential as a lead molecule for the development of new analgesics. It could also serve as a lead molecule that could be developed into a potent QS inhibitor. Further studies are needed to explore these potentials.

Q & A

A: [] Batatasin III exerts its antinociceptive effects, at least in part, through its anti-inflammatory properties. It significantly reduces the production of inflammatory mediators such as nitric oxide, tumor necrosis factor alpha (TNF-α), and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages and BV-2 microglial cells. This suggests that batatasin III may act by modulating the inflammatory response, thereby reducing pain signaling.

A: [] Yes, batatasin III has been shown to suppress EMT in human non-small cell lung cancer H460 cells. It achieves this by decreasing the expression of N-cadherin and Vimentin while upregulating E-cadherin.

A: [] Batatasin III inhibits the migration and invasion of human non-small cell lung cancer H460 cells by suppressing key signaling pathways. It reduces the phosphorylation of focal adhesion kinase (FAK) on Tyrosine 397 (p-FAK (Try397)), the active form of protein kinase B (AKT), and cell division cycle 42 (CDC42).

A: [] Batatasin III demonstrates anti-QS activity. It inhibits violacein production, a QS-regulated behavior, and biofilm formation in Chromobacterium violaceum CV026 without affecting bacterial growth.

A: [] Molecular docking studies suggest that batatasin III binds strongly to QS-associated proteins like CviR, LasR, RhlR, PqsE, and PqsR. Molecular dynamics simulations further support its strong interaction with 3QP1, a structural variant of the CviR protein.

ANone: The molecular formula of batatasin III is C15H16O3 and its molecular weight is 244.29 g/mol.

A: Yes, the structural elucidation of batatasin III has been extensively researched. Several studies [, , , , , , , , , , , , , , , , , ] utilize techniques like 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to characterize its structure. These data are crucial for confirming its identity and purity.

A: [, ] Yes, molecular docking studies have been utilized to investigate the binding interactions of batatasin III with QS-related proteins. Additionally, molecular dynamics simulations have been used to assess its binding stability with the 3QP1 protein, a structural variant of CViR. These computational approaches provide valuable insights into the potential mechanisms of action of batatasin III.

A: [] Methylation of the free hydroxyl groups in batatasin III analogs leads to a decrease in their spasmolytic activity. This suggests that the presence of free hydroxyl groups is important for optimal activity.

A: [] Increasing the number of oxygenated groups in batatasin III analogs, compared to batatasin III and gigantol, resulted in decreased smooth muscle relaxant activity. This suggests that an optimal number of oxygenated groups are crucial for this particular activity.

A: [] The hydroxyl group at the C-2′ position in batatasin III plays a crucial role in its α-glucosidase inhibitory activity. Analogs with modifications at this position show altered activity, highlighting the importance of this structural feature.

A: [] In vitro studies using rat and human liver microsomes and hepatocytes revealed that batatasin III undergoes both phase I and phase II metabolism. The primary elimination pathways involve glucuronidation and glutathione (GSH) conjugation.

A: [] Yes, batatasin III can undergo bioactivation to form reactive quinoid intermediates. These intermediates can then react with GSH via Michael addition.

A: [] Yes, differences in the metabolic profile of batatasin III have been observed between rats and humans. For example, GSH conjugates are formed to a lesser extent in human hepatocytes compared to rat hepatocytes.

A: [] Stilbenoids exhibit varying susceptibility to microbial transformation. Resveratrol, oxyresveratrol, piceatannol, and thunalbene undergo metabolism, primarily through double bond reduction, dihydroxylation, and demethylation. In contrast, batatasin III and pinostilbene demonstrate stability under similar conditions.

A: [] Yes, significant interindividual differences exist in the speed, intensity, and metabolic pathways of stilbenoid metabolism by human fecal microbiota. This highlights the influence of individual gut microbiota composition on stilbenoid biotransformation.

A: [] Batatasin III exhibits significant antinociceptive effects in mouse models of formalin- and LPS-induced inflammatory pain. In these models, 50 mg/kg of batatasin III demonstrated comparable antinociception to 10 mg/kg of indomethacin, a commonly used NSAID.

A: [] The human non-small cell lung cancer cell line H460 has been utilized to investigate the anti-proliferative, anti-migration, and anti-invasion activities of batatasin III in vitro.

A: [, ] Batatasin III exhibits low cytotoxicity. In 3T3 mouse fibroblast cells, it reduced cell viability to 60% at a concentration of 100 μg/mL. In human non-small lung cancer H460 cells, it showed no cytotoxic effects at concentrations lower than 100 μM.

A: [] Based on the rotarod test and the Laboratory Animal Behavior Observation, Registration, and Analysis System, batatasin III did not induce any noticeable CNS side effects in mice. Treated mice displayed comparable forced, spontaneous, and general locomotive behaviors to control mice.